Cas no 1146-04-9 (Illudin M)
Illudin M structure
Product Name:Illudin M
CAS No:1146-04-9
MF:C15H20O3
MW:248.317504882813
MDL:MFCD01683965
CID:165665
PubChem ID:344199
Update Time:2025-04-19
Illudin M Chemical and Physical Properties
Names and Identifiers
-
- Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one,2',3'-dihydro-3',6'-dihydroxy-2',2',4',6'-tetramethyl-, (3'S,6'R)-
- illudin M
- Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one, 2',3'-dihydro-3',6'-dihydroxy-2',2',4',6'-tetramethyl-,(3'S-trans)-
- (3'S,6'R)-3',6'-dihydroxy-2',2',4',6'-tetramethyl-2',3'-dihydrospiro[cyclopropane-1,5'-inden]-7'(6'H)-one
- BRN 2286081
- CCRIS 3539
- DR-15977
- Illudine M
- NSC 400978
- NSC 626370
- Spiro(cyclopropane-1,5'-(5H)inden)-7'(6'H)-one, 2',3'-dihydro-3'-beta,6'-alpha-dihydroxy-2',24',6'-tetramethyl-
- CHEBI:5866
- NSC400978
- ILLUDIN M [MI]
- CCG-35652
- NSC-400978
- UNII-0ASO6A4L61
- Spiro[cyclopropane-1, 2',3'-dihydro-3',6'-dihydroxy-2',2',4',6'-tetramethyl-,(3'S,6'R)-
- Spiro[cyclopropane-1, 2',3'-dihydro-3',6'-dihydroxy-2',2',4',6'-tetramethyl-,(3'S-trans)-
- C09687
- NCI60_003750
- (3'S-TRANS)-2',3'-DIHYDRO-3,6-DIHYDROXY-2',2',4',6'-TETRAMETHYLSPIRO(CYCLOPROPANE-1,5'-(5H)INDEN)-7'(6'H)-ONE
- CS-0085822
- SPIRO(CYCLOPROPANE-1,5'-(5H)INDEN)-7'(6'H)-ONE, 2',3'-DIHYDRO-3',6'-DIHYDROXY-2',2',4',6'-TETRAMETHYL-, (3'S,6'R)-
- LMPR0103590001
- Q27106919
- NCIMech_000581
- QVMDIQLUNODCTG-OCCSQVGLSA-N
- AKOS040755316
- 1146-04-9
- SCHEMBL232710
- DTXSID801031276
- CHEMBL501342
- AC-36762
- (1S,5R)-1,5-dihydroxy-2,2,5,7-tetramethyl-spiro[1H-indene-6,1'-cyclopropane]-4-one
- Spiro[cyclopropane-1, 2',3'-dihydro-3'.beta.,6'.alpha.-dihydroxy- 2',2',4',6'-tetramethyl-
- (3'S,6'R)-2',3'-Dihydro-3',6'-dihydroxy-2',2',4',6'-tetramethyl-spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one
- (3'S,6'R)-3',6'-dihydroxy-2',2',4',6'-tetramethyl-2',3',6',7'-tetrahydrospiro[cyclopropane-1,5'-inden]-7'-one
- NSC-626370
- (-)-1alpha,7beta-dihydroxy-2,9-illudadien-8-one
- 0ASO6A4L61
- HY-122493
- (-)-Illudin M
- 1,5-dihydroxy-2,2,5,7-tetramethylspiro[1H-indene-6,1'-cyclopropane]-4-one
- Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one, 2',3'-dihydro-3',6'-dihydroxy-2',2',4',6'-tetramethyl-
- 1,5-dihydroxy-2,2,5,7-tetramethyl-spiro[1H-indene-6,1'-cyclopropane]-4-one
- 3',6'-dihydroxy-2',2',4',6'-tetramethyl-2',3'-dihydrospiro[cyclopropane-1,5'-inden]-7'(6'H)-one
- Illudine M; UNII-0ASO6A4L61; (-)-Illudin M
- NSC626370
- NCI60_008312
- Neuro_000257
- (3S,7R)-Illudin M
- Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one, 2',3'-dihydro-3'.beta.,6'.alpha.-dihydroxy- 2',2',4',6'-tetramethyl-
- Spiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one, 2',3'-dihydro-3',6'-dihydroxy-2',2',4',6'-tetramethyl-,(3'S,6'R)-
- (1S,5R)-1,5-dihydroxy-2,2,5,7-tetramethylspiro[1H-indene-6,1'-cyclopropane]-4-one
- (3'S-trans)-2',3'-Dihydro-3'b,6'a-dihydroxy-2',2',4',6'-tetramethylspiro(cyclopropane-1,5'-(5H)inden)-7'(6'H)-one
- DA-54272
- Illudin M
-
- MDL: MFCD01683965
- Inchi: 1S/C15H20O3/c1-8-10-9(7-13(2,3)12(10)17)11(16)14(4,18)15(8)5-6-15/h7,12,17-18H,5-6H2,1-4H3/t12-,14+/m1/s1
- InChI Key: QVMDIQLUNODCTG-OCCSQVGLSA-N
- SMILES: O[C@@]1(C)C(C2=CC(C)(C)[C@@H](C2=C(C)C21CC2)O)=O
Computed Properties
- Exact Mass: 248.1413
- Monoisotopic Mass: 248.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Melting Point: 120-122.5° (Matsumoto); mp 128-130° (McMorris)
- PSA: 57.53
Illudin M Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-122493-1mg |
Illudin M |
1146-04-9 | 99.53% | 1mg |
¥4000 | 2024-07-21 | |
| ChemScence | CS-0085822-1mg |
Illudin M |
1146-04-9 | 1mg |
$540.0 | 2022-04-28 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66922-1mg |
Illudin M |
1146-04-9 | 98% | 1mg |
¥3564.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66922-5mg |
Illudin M |
1146-04-9 | 98% | 5mg |
¥12016.00 | 2022-04-26 | |
| eNovation Chemicals LLC | Y1106019-5mg |
Illudin M |
1146-04-9 | 95% | 5mg |
$2000 | 2024-07-23 | |
| BioAustralis | BIA-I1685-1 mg |
Illudin M |
1146-04-9 | >95%byHPLC | 1mg |
$256.00 | 2023-08-27 | |
| BioAustralis | BIA-I1685-5 mg |
Illudin M |
1146-04-9 | >95%byHPLC | 5mg |
$896.00 | 2023-08-27 | |
| BioAustralis | BIA-I1685-1mg |
Illudin M |
1146-04-9 | >95% by HPLC | 1mg |
$280.00 | 2025-08-06 | |
| BioAustralis | BIA-I1685-5mg |
Illudin M |
1146-04-9 | >95% by HPLC | 5mg |
$980.00 | 2025-08-06 | |
| A2B Chem LLC | AE54047-1mg |
illudin M |
1146-04-9 | >95.00% | 1mg |
$629.00 | 2024-04-20 |
Illudin M Related Literature
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1. Biosynthesis of illudosin, a fomannosane-type sesquiterpene, by the Basidiomycete Omphalotus nidiformisMaree L. Burgess,Kevin D. Barrow J. Chem. Soc. Perkin Trans. 1 1999 2461
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2. Secondary mould metabolites. Part 59.1 Sesquiterpene illudanes: semi-synthesis of new illudins, structures and biological activityAlberto Arnone,Lucio Merlini,Gianluca Nasini,Orso Vajna de Pava,Franco Zunino Sesquiterpene illudanes: semi-synthesis of new illudins structures and biological activity. Alberto Arnone Lucio Merlini Gianluca Nasini Orso Vajna de Pava Franco Zunino J. Chem. Soc. Perkin Trans. 1 2001 610
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3. Studies in terpenoid biosynthesis. Part XV. Biosynthesis of the sesquiterpenoid illudin MJames R. Hanson,Tim Marten,Robert Nyfeler J. Chem. Soc. Perkin Trans. 1 1976 876
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4. Studies in terpenoid biosynthesis. Part 26. Applications of 2H and 13C n.m.r. spectroscopy to the biosynthesis of the illudin sesquiterpenoidsA. Peter W. Bradshaw,James R. Hanson,Ian H. Sadler J. Chem. Soc. Perkin Trans. 1 1982 2445
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5. Incorporation of [2-3H2]- and [4(R)-4-3H]-mevalonoid hydrogen atoms into the sesquiterpenoid illudin MJames R. Hanson,Tim Marten J. Chem. Soc. Chem. Commun. 1973 171
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